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Compound of Interest

Compound Name:
6-Bromo-3-methoxy-2-

nitropyridine

Cat. No.: B1344277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 6-Bromo-3-methoxy-2-nitropyridine. The information is intended

to support researchers, scientists, and professionals in the field of drug development and

organic synthesis.

Chemical Properties and Identifiers
6-Bromo-3-methoxy-2-nitropyridine is a substituted pyridine derivative with the molecular

formula C₆H₅BrN₂O₃.[1] It is a key intermediate in the synthesis of various organic molecules

and has been investigated for its potential in medicinal chemistry.[1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 6-Bromo-3-methoxy-2-
nitropyridine is presented in the table below.
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Property Value Reference

Molecular Formula C₆H₅BrN₂O₃ [1]

Molecular Weight 233.02 g/mol [1]

IUPAC Name
6-bromo-3-methoxy-2-

nitropyridine

CAS Number 916737-76-3 [1]

Appearance Light creamish crystalline solid

Melting Point 90-98 °C

Solubility Soluble in organic solvents. [3]

Spectral Data
The structural characterization of 6-Bromo-3-methoxy-2-nitropyridine is supported by various

spectroscopic techniques.

Technique Data

¹H NMR
Spectral data is available but specific peak

assignments require further analysis.

¹³C NMR
Spectral data is available but specific peak

assignments require further analysis.

Infrared (IR) Spectroscopy IR spectral data is available.

Mass Spectrometry (MS) Mass spectral data is available.

Synthesis of 6-Bromo-3-methoxy-2-nitropyridine
The synthesis of 6-Bromo-3-methoxy-2-nitropyridine can be achieved through two primary

routes, each involving the introduction of the nitro and bromo substituents onto the pyridine

ring.

Synthetic Pathways
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The two main synthetic strategies are:

Nitration of 6-Bromo-3-methoxypyridine: This involves the electrophilic nitration of the pre-

brominated pyridine precursor.

Bromination of 3-Methoxy-2-nitropyridine: This route involves the bromination of the nitrated

pyridine precursor.

Route 1: Nitration

Route 2: Bromination

6-Bromo-3-methoxypyridine 6-Bromo-3-methoxy-2-nitropyridineNitrating Agents (e.g., HNO₃/H₂SO₄)

3-Methoxy-2-nitropyridine

Brominating Agents (e.g., Br₂)

Key Reactions

6-Bromo-3-methoxy-2-nitropyridine

Nucleophilic SubstitutionNu⁻

Cross-Coupling (e.g., Suzuki)

R-B(OH)₂
Pd catalyst

Nitro Group Reduction

Reducing Agent
(e.g., H₂, Pd/C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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